3-[4-(Trifluoromethyl)phenyl]-1H-pyrrole-2,5-dione

• CAS No.: 863679-32-7
• Molecular Formula: C11H6F3NO2
• Molecular Weight: 241.17 g/mol
• IUPAC Name: 3-[4-(trifluoromethyl)phenyl]pyrrole-2,5-dione
• InChI: InChI=1S/C11H6F3NO2/c12-11(13,14)7-3-1-6(2-4-7)8-5-9(16)15-10(8)17/h1-5H,(H,15,16,17)
• InChI Key: NCEGIWIYCGJXAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)NC2=O)C(F)(F)F

Description

3-[4-(Trifluoromethyl)phenyl]-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C11H6F3NO2 and its molecular weight is 241.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of hydrochloric acid (37% in water, 285 mL) and water (190 mL) was added to 4-(trifluoromethyl)aniline (150 g, 116 mL) at room temperature with vigorous stirring and the formed precipitate was allowed to stir for further 30 minutes. Temperature was reduced to 0° C. and sodium nitrite (70.6 g) in 180 mL of water was added dropwise to the stirred suspension. At the end of diazotisation, a clear yellow solution was obtained. Maleimide (180 g) in acetone (1.1 L) was added dropwise at 0° C. and then the pH of the solution was adjusted to 3-3.5 by adding sodium acetate. Copper (II) chloride (18.8 g) was added to the vigorously stirred mixture. After a few minutes a gas started to develop (conspicuous foaming). The reaction mixture was allowed to stir at 0° C. for 1 h and overnight at room temperature. Acetone was removed in vacuo, the residue was filtered and dried overnight in vacuo to give the title compound (155 g) as a light brown solid.